Cas no 2153483-05-5 (4-methyl-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)piperazin-2-one)

• Product Name: 4-methyl-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)piperazin-2-one
• CAS No: 2153483-05-5
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 5303936
• Update Time: 2025-10-28

4-methyl-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone, 4-methyl-1-(1,2,3,4-tetrahydro-5-isoquinolinyl)-
• 4-methyl-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)piperazin-2-one

• Inchi： 1S/C14H19N3O/c1-16-7-8-17(14(18)10-16)13-4-2-3-11-9-15-6-5-12(11)13/h2-4,15H,5-10H2,1H3
• InChI Key： NQKWPMBJDLTPGA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC3=C2CCNC3)CCN(C)CC1=O

Additional information on 4-methyl-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)piperazin-2-one

Professional Introduction to 4-methyl-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)piperazin-2-one (CAS No. 2153483-05-5)

4-methyl-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)piperazin-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number CAS No. 2153483-05-5, represents a promising candidate for further research and development due to its unique structural features and potential biological activities. The molecule is characterized by a piperazine ring fused with a tetrahydroisoquinoline moiety, which is a common structural motif found in many bioactive natural products and pharmacologically relevant compounds.

The significance of this compound lies in its potential applications in the development of novel therapeutic agents. The piperazine scaffold is well-known for its role in drug design, particularly in the modulation of neurotransmitter receptors and ion channels. This makes 4-methyl-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)piperazin-2-one a valuable scaffold for exploring treatments related to central nervous system disorders. Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in the context of neuropharmacology, suggesting that compounds like this one may exhibit properties relevant to cognitive enhancement, mood regulation, and other neurological functions.

In the realm of medicinal chemistry, the structural diversity of 4-methyl-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)piperazin-2-one offers a rich ground for synthetic exploration. The presence of both methyl and piperazine functional groups provides multiple sites for chemical modification, allowing for the generation of a library of analogs with tailored biological activities. This flexibility is particularly advantageous in drug discovery programs aimed at optimizing potency, selectivity, and pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how 4-methyl-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)piperazin-2-one interacts with biological targets. These studies have revealed insights into its binding affinity and mode of action at various receptors and enzymes. For instance, preliminary computational analyses suggest that this compound may interact with serotonin receptors (5-HT receptors), which are implicated in a wide range of physiological processes including mood regulation, sleep patterns, and appetite control.

The potential therapeutic applications of 4-methyl-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)piperazin-2-one extend beyond the central nervous system. Emerging research indicates that tetrahydroisoquinoline derivatives may also play a role in modulating peripheral nervous system functions. This opens up possibilities for developing treatments for conditions such as chronic pain syndromes or neuropathic disorders. Additionally, the structural features of this compound make it an attractive candidate for investigating its effects on other biological pathways relevant to inflammation and immune responses.

The synthesis of 4-methyl-1-(1,2,3,4-tetrahydroisoquinolin-5-yl)piperazin-2-one presents both challenges and opportunities for synthetic chemists. The construction of the tetrahydroisoquinoline ring system requires precise control over reaction conditions to ensure high yield and purity. However, recent methodological advances have provided more efficient routes to this core structure. For example, catalytic hydrogenation techniques combined with palladium-catalyzed cross-coupling reactions have been successfully employed to streamline the synthesis process.

In conclusion，4-methyl-1-(1，2，3，4-tetrahydroisoquinolin—5—yl)piperazin—2—one(CAS No．2153483—05—5) represents a fascinating compound with significant potential in pharmaceutical research．Its unique structural features，combined with recent advancements in computational biology and synthetic chemistry，make it a compelling candidate for further exploration．As our understanding of its biological activities continues to grow，this compound holds promise for contributing to the development of novel therapeutic strategies across multiple therapeutic areas．Further studies are warranted to fully elucidate its pharmacological profile and clinical potential．